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Compound of Interest

Compound Name: 4-Oxopentyl formate

Cat. No.: B3055181 Get Quote

Disclaimer: This document is an in-depth technical guide compiled from available safety data

for structurally analogous compounds and general chemical safety principles. As of the date of

this publication, a comprehensive, experimentally verified Safety Data Sheet (SDS) for 4-
oxopentyl formate is not readily available. The information herein is intended for use by

trained professionals in research, drug development, and other scientific fields and should be

used to supplement, not replace, a thorough risk assessment and adherence to all applicable

safety regulations.

Executive Summary
4-Oxopentyl formate is a chemical compound of interest in various research and development

applications. Due to the limited availability of specific safety and toxicological data, this guide

provides a comprehensive overview of its anticipated hazards, safe handling procedures, and

emergency responses based on a "read-across" approach from structurally similar compounds,

namely short-chain alkyl formates (propyl formate, butyl formate, pentyl formate) and aliphatic

ketones (2-pentanone).

Based on this analysis, 4-oxopentyl formate is anticipated to be a flammable liquid and vapor.

It is likely to cause serious eye irritation and may cause respiratory irritation. Ingestion and

inhalation may be harmful. This guide outlines the necessary precautions for handling this

compound, including the use of appropriate personal protective equipment (PPE), engineering

controls, and emergency procedures.
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Predicted GHS Hazard Classification
The following Globally Harmonized System (GHS) classification is predicted for 4-oxopentyl
formate based on the classifications of its structural analogues.

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 2 or 3

H225: Highly flammable liquid

and vapor, or H226:

Flammable liquid and vapor.[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[5][6][7][8]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[6][9][10][11]

Acute Toxicity (Oral) Category 4 (Predicted)
H302: Harmful if swallowed.

[12][13]

Acute Toxicity (Inhalation) Category 4 (Predicted) H332: Harmful if inhaled.

Physical and Chemical Properties
The following table summarizes the known and predicted physical and chemical properties of

4-oxopentyl formate and its structural analogues. This data is essential for understanding its

behavior and for designing safe handling and storage procedures.
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Property
4-Oxopentyl
Formate
(Predicted)

Propyl
Formate

Butyl
Formate

Pentyl
Formate

2-
Pentanone

Molecular

Formula
C₆H₁₀O₃ C₄H₈O₂[14] C₅H₁₀O₂ C₆H₁₂O₂[15] C₅H₁₀O

Molecular

Weight
130.14 g/mol

88.11 g/mol

[14]

102.13 g/mol

[16]

116.16 g/mol

[17]
86.13 g/mol

Appearance

Colorless

liquid

(Predicted)

Colorless

liquid[18]

Colorless

liquid[19]

Colorless

liquid

Colorless

liquid

Odor

Fruity, ester-

like

(Predicted)

Fruity Pungent Plum-like
Fruity,

acetone-like

Boiling Point
~160-180 °C

(Estimated)
80-81 °C[20] 107 °C 132.4 °C[15] 101.7 °C[12]

Melting Point Not available -93 °C[20] -91 °C[16] -73.5 °C[15] -78 °C

Flash Point
~40-60 °C

(Estimated)
-3 °C[20] 18 °C[16] 31.9 °C[15] 12 °C[12]

Density

~0.95-1.05

g/mL

(Estimated)

0.904

g/mL[20]
0.88 g/mL 0.9 g/mL[15]

0.806

g/mL[12]

Solubility in

Water

Slightly

soluble

(Predicted)

Soluble[20]
Slightly

soluble
Insoluble

Soluble (60

g/L)[12]

Toxicology and Health Effects
The primary health hazards associated with 4-oxopentyl formate are predicted based on the

toxicology of formate esters and aliphatic ketones.

Eye Irritation: Direct contact is expected to cause serious eye irritation, characterized by

redness, pain, and potential for corneal damage.[12][19]
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Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract, leading to

coughing and shortness of breath.[18][21] High concentrations may cause central nervous

system depression with symptoms like dizziness and drowsiness.[10][19]

Skin Contact: Prolonged or repeated skin contact may cause irritation and dermatitis.

Ingestion: Ingestion is expected to be harmful and may cause gastrointestinal irritation,

nausea, and vomiting.[18][19]

Metabolism: Formate esters can be metabolized to formic acid, which can lead to acidosis

and other toxic effects if absorbed in significant quantities.[22]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when handling 4-oxopentyl formate. The

following methodologies are based on best practices for handling flammable and irritant

organic compounds.

Engineering Controls
Ventilation: All handling of 4-oxopentyl formate should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[19]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and

hot surfaces. Use explosion-proof electrical equipment.[12][19]

Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of

static electricity.[19]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure.
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Personal Protective Equipment (PPE)

Chemical Splash Goggles
(ANSI Z87.1)

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Flame-Resistant Lab Coat

NIOSH-Approved Respirator
(if ventilation is inadequate)

Handling 4-Oxopentyl
Formate

Mandatory

Mandatory

Mandatory

As Needed

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for handling 4-oxopentyl formate.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.[12][19] The

storage area should be designated for flammable liquids.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do

not dispose of it in drains or the environment.

Emergency Procedures
A clear and practiced emergency response plan is critical.
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Emergency Response Protocol

Chemical Spill

Evacuate Area

Immediate Action

Fire

Use Dry Chemical, CO2, or
Alcohol-Resistant Foam

Small Fire

Evacuate and Alert
Emergency Services

Large Fire

Personnel Exposure

Provide First Aid
(See Section 6.1)

Immediate Action

Control Ignition Sources

If Safe

Absorb with Inert Material

Containment

Dispose as Hazardous Waste

Cleanup

Seek Medical Attention

Follow-up

Click to download full resolution via product page

Figure 2. Logical workflow for emergency response to incidents involving 4-oxopentyl
formate.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[18][19]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical aid if irritation

develops and persists.[18][19]
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Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[18]

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Get medical aid immediately.[18][19]

Conclusion
While specific data for 4-oxopentyl formate is lacking, a conservative approach based on the

known hazards of similar formate esters and ketones is warranted. This compound should be

treated as a highly flammable, irritant chemical. All personnel handling this substance must be

thoroughly trained on its potential hazards and the appropriate safety protocols outlined in this

guide. The use of proper engineering controls and personal protective equipment is paramount

to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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